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Compound of Interest

Compound Name: Uvaol

Cat. No.: B1682811 Get Quote

Uvaol is a pentacyclic triterpenoid compound found in various plant species, most notably in

olives (Olea europaea) and their derivatives like virgin olive oil.[1][2][3][4] It is a natural alcohol

pentacyclic triterpene with the molecular formula C30H50O2.[5] Uvaol is structurally an isomer

of erythrodiol, differing only in the position of a methyl group.[5] This compound has garnered

significant interest in the scientific community due to its diverse biological activities, including

antioxidant, anti-inflammatory, and anti-cancer properties.[2][3][6]

Chemical and Physical Properties
The chemical and physical properties of Uvaol are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1682811?utm_src=pdf-interest
https://www.benchchem.com/product/b1682811?utm_src=pdf-body
https://cymitquimica.com/cas/545-46-0/
https://www.caymanchem.com/product/33915/uvaol
https://www.guidechem.com/encyclopedia/uvaol-dic413674.html
https://www.echemi.com/products/pid_Seven43628-uvaol.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571068/
https://www.benchchem.com/product/b1682811?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571068/
https://www.caymanchem.com/product/33915/uvaol
https://www.guidechem.com/encyclopedia/uvaol-dic413674.html
https://www.medchemexpress.com/uvaol.html
https://www.benchchem.com/product/b1682811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

(3S,4aR,6aR,6bS,8aS,11R,12

S,12aS,14aR,14bR)-8a-

(hydroxymethyl)-4,4,6a,6b,11,1

2,14b-heptamethyl-

2,3,4a,5,6,7,8,9,10,11,12,12a,

14,14a-tetradecahydro-1H-

picen-3-ol

[3][7]

CAS Number 545-46-0 [1][2][3][8]

Molecular Formula C30H50O2 [1][2][8][9]

Molecular Weight 442.72 g/mol [8][9]

Appearance White to Off-White Solid [3][10]

Melting Point 223-225 °C [10]

Solubility

Soluble in Chloroform

(Slightly), Ethyl Acetate

(Slightly), and DMSO (3

mg/mL). Insoluble in water.

[2][3][10][11]
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Chemical Structure
The chemical structure of Uvaol is a pentacyclic triterpene diol of the ursane series.
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Figure 1: Chemical Structure of Uvaol.
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Figure 1: Chemical Structure of Uvaol.

Biosynthesis of Uvaol
The biosynthesis of Uvaol in plants like the olive (Olea europaea) originates from the

mevalonic acid (MVA) pathway.[12] The key precursor, 2,3-oxidosqualene, undergoes

cyclization to form various triterpene skeletons. Specifically for Uvaol, the cyclization of 2,3-

oxidosqualene is catalyzed by α-amyrin synthase to produce α-amyrin.[12][13] Subsequent

oxidation steps at specific carbon positions of the α-amyrin backbone lead to the formation of

Uvaol.

Biosynthetic Pathway of Uvaol

2,3-Oxidosqualene

alpha-Amyrin

alpha-amyrin synthase

Uvaol

Oxidation

Figure 2: Simplified biosynthetic pathway of Uvaol.
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Figure 2: Simplified biosynthetic pathway of Uvaol.

Pharmacological Activities and Molecular
Mechanisms
Uvaol exhibits a wide range of pharmacological activities, making it a compound of great

interest for drug development. Its biological effects are mediated through the modulation of

several key signaling pathways.

Anti-Cancer Activity
Uvaol has demonstrated significant anti-cancer properties in various cancer cell lines. It

induces cell cycle arrest at the G0/G1 phase and inhibits the proliferation of human breast

cancer cells (MCF-7).[2] In human hepatocarcinoma (HepG2) cells, Uvaol shows selective

cytotoxicity, induces apoptosis, and inhibits cell migration.[5][14] These effects are associated

with the modulation of the AKT/PI3K signaling pathway, a critical regulator of cell survival and

proliferation.[5][14]

Anti-Inflammatory and Immunomodulatory Effects
Uvaol possesses potent anti-inflammatory properties. It can attenuate pleuritis and eosinophilic

inflammation in mouse models of allergy.[3][6] The anti-inflammatory action of Uvaol is partly

attributed to its ability to suppress the secretion of inflammatory cytokines.[15]

Wound Healing and Tissue Repair
Recent studies have highlighted the potential of Uvaol in promoting wound healing. It has been

shown to improve the function of fibroblasts and endothelial cells, accelerating the healing of

cutaneous wounds in mice.[15] This is achieved by stimulating cell migration through signaling

pathways dependent on both PKA and p38-MAPK.[15][16]

Signaling Pathways Modulated by Uvaol
The diverse biological activities of Uvaol are a consequence of its interaction with multiple

intracellular signaling pathways.
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Figure 3: Key signaling pathways modulated by Uvaol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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